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Compound of Interest

Compound Name: Capravirine

Cat. No.: B1668280 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Capravirine, an investigational non-

nucleoside reverse transcriptase inhibitor (NNRTI), is not publicly available. The following

guidance is based on the safety profiles of similar antiviral compounds and general best

practices for handling potent pharmaceutical agents in a laboratory setting, in accordance with

guidelines from bodies such as the National Institute for Occupational Safety and Health

(NIOSH).

This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals handling Capravirine. It includes operational procedures,

personal protective equipment (PPE) recommendations, and disposal plans to ensure a safe

laboratory environment.

Hazard Identification and Risk Assessment
Capravirine is an investigational drug, and as such, its full toxicological profile is not

completely characterized. As a potent pharmaceutical compound, it should be handled with

care to minimize exposure.

Known and Potential Hazards:

Toxicity: As a bioactive molecule, Capravirine is designed to have pharmacological effects

and should be considered toxic.
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Class-Related Side Effects: Non-nucleoside reverse transcriptase inhibitors (NNRTIs) as a

class have been associated with side effects such as rash, headache, nausea, and in some

cases, more severe reactions like Stevens-Johnson syndrome.

Animal Toxicology Findings: A 12-month animal toxicology study of Capravirine revealed

vasculitis (inflammation of blood vessels) at very high doses. While not observed in human

trials, this indicates a potential for vascular toxicity with high-level exposure.

Sensitization: Repeated exposure to potent pharmaceutical compounds can lead to allergic

sensitization.

Hazard Category Potential Effects Source of Information

Acute Toxicity
May be harmful if swallowed,

inhaled, or in contact with skin.
General for potent compounds

Chronic Toxicity

Potential for organ toxicity with

repeated exposure. Vasculitis

observed in animal studies at

high doses.

Animal toxicology studies

Sensitization
May cause skin or respiratory

sensitization.
General for potent compounds

Irritation
May cause skin, eye, and

respiratory tract irritation.
General for potent compounds

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Capravirine powder or solutions.
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PPE Item Specification Rationale

Gloves

Double-gloving with

chemotherapy-tested nitrile

gloves.

Prevents skin contact and

absorption.

Lab Coat
Disposable, solid-front gown

with tight-fitting cuffs.

Protects from splashes and

contamination of personal

clothing.

Eye Protection
Chemical splash goggles or a

full-face shield.

Protects eyes from splashes

and aerosols.

Respiratory Protection

A NIOSH-approved N95 or

higher respirator is

recommended when handling

the powder outside of a

containment enclosure.

Prevents inhalation of airborne

particles.

Shoe Covers Disposable shoe covers.

Prevents tracking of

contaminants outside the work

area.

Safe Handling Procedures
Adherence to the following procedures is critical to minimize exposure and ensure a safe

working environment.

Workflow for Handling Capravirine:
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Caption: Workflow for the safe handling of Capravirine.
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Experimental Protocol: Weighing and Dissolving Capravirine

Preparation:

Ensure all necessary PPE is donned correctly.

Prepare the work area by covering the surface with disposable absorbent pads.

All handling of Capravirine powder must be conducted in a certified chemical fume hood

or a ventilated balance enclosure.

Weighing:

Use a dedicated set of utensils (spatula, weigh paper).

Carefully transfer the desired amount of Capravirine powder onto the weigh paper.

Avoid creating dust. If any powder is spilled, decontaminate the area immediately (see

Spill and Decontamination Procedures).

Dissolving:

Place the weigh paper with the compound into the vessel that will be used for dissolution.

Add the solvent slowly to avoid splashing.

If necessary, cap the vessel and mix using a vortex or sonicator until the compound is fully

dissolved.

Post-Handling:

Decontaminate all surfaces and equipment used.

Dispose of all waste as outlined in the Waste Disposal Plan.

Remove PPE in the designated doffing area, avoiding self-contamination.

Spill and Decontamination Procedures
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In the event of a spill, follow these procedures immediately.

Spill Response Decision Tree:

Spill Occurs

Assess Spill

Small Spill (<5g)

Small

Large Spill (>=5g)

Large

Contain Spill Evacuate Area

Contact EHSDecontaminate

Dispose of Waste

Click to download full resolution via product page

Caption: Decision tree for responding to a Capravirine spill.

Decontamination Protocol for a Small Spill:

Alert personnel in the immediate area.

Don appropriate PPE if not already wearing it.
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Contain the spill. For a powder spill, gently cover it with damp absorbent pads to avoid

creating dust. For a liquid spill, cover with absorbent pads.

Apply a deactivating solution. A 10% bleach solution followed by a rinse with 1% sodium

thiosulfate is a common practice for deactivating many pharmaceutical compounds. Allow for

a contact time of at least 15 minutes.

Clean the area from the outside of the spill inward.

Dispose of all contaminated materials as hazardous waste.

Wash hands thoroughly after doffing PPE.

Waste Disposal Plan
All waste generated from handling Capravirine must be treated as hazardous waste.

Waste Type Disposal Procedure

Solid Waste (gloves, gowns, weigh paper, etc.)
Place in a designated, sealed, and labeled

hazardous waste container.

Liquid Waste (unused solutions, rinsates)

Collect in a labeled, sealed hazardous waste

container. Do not mix with other waste streams

unless compatibility is confirmed.

Sharps (needles, contaminated glassware)
Place in a puncture-resistant sharps container

labeled as hazardous waste.

All hazardous waste must be disposed of through the institution's Environmental Health and

Safety (EHS) office in accordance with local, state, and federal regulations.

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Capravirine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668280#personal-protective-equipment-for-
handling-capravirine]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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